Cas no 2138254-13-2 (Ethyl 3-butoxy-2,2-difluoropropanoate)

• Product Name: Ethyl 3-butoxy-2,2-difluoropropanoate
• CAS No: 2138254-13-2
• MF: C₉H₁₆F₂O₃
• MW: 210.218350410461
• CID: 5949146
• PubChem ID: 165462468
• Update Time: 2025-06-11

Ethyl 3-butoxy-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-788401
• ethyl 3-butoxy-2,2-difluoropropanoate
• 2138254-13-2
• Ethyl 3-butoxy-2,2-difluoropropanoate

• Inchi： 1S/C9H16F2O3/c1-3-5-6-13-7-9(10,11)8(12)14-4-2/h3-7H2,1-2H3
• InChI Key： XWZWCDZPBXYRIP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(COCCCC)F

Computed Properties

• Exact Mass: 210.10675069g/mol
• Monoisotopic Mass: 210.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 3-butoxy-2,2-difluoropropanoate

Ethyl 3-butoxy-2,2-difluoropropanoate (CAS No: 2138254-13-2) in Modern Chemical and Pharmaceutical Research

Ethyl 3-butoxy-2,2-difluoropropanoate, with the chemical identifier CAS No. 2138254-13-2, represents a significant compound in the realm of organic synthesis and pharmaceutical development. This ester derivative has garnered attention due to its unique structural properties and potential applications in the creation of novel therapeutic agents. The presence of both fluoro and alkoxy functional groups makes it a versatile intermediate, enabling diverse chemical modifications that are pivotal for drug discovery.

The compound's molecular structure, characterized by a butoxy side chain and two fluorine atoms at the alpha position of the propanoate moiety, imparts distinct physicochemical properties. These include enhanced lipophilicity and metabolic stability, which are critical factors in determining the bioavailability and efficacy of pharmaceutical compounds. The fluorine atoms, in particular, are known to influence the electronic distribution within the molecule, potentially affecting binding affinities to biological targets.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their ability to modulate pharmacokinetic profiles. Ethyl 3-butoxy-2,2-difluoropropanoate fits into this trend, as it serves as a building block for synthesizing fluorinated analogs of existing drugs or entirely new molecules. For instance, studies have demonstrated its utility in creating potent inhibitors of enzyme-catalyzed reactions that are relevant to metabolic disorders and inflammatory diseases.

The synthesis of Ethyl 3-butoxy-2,2-difluoropropanoate typically involves multi-step organic reactions, often starting from commercially available precursors such as 2-chloro-1,1-difluoroethane and butanol. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and selectivity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the evolving methodologies in fine chemical production.

One of the most compelling aspects of Ethyl 3-butoxy-2,2-difluoropropanoate is its role in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules with improved pharmacological properties. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the fluoro substituents play a crucial role in optimizing interactions with target proteins. Such findings underscore the importance of structural diversity in drug design and highlight how modifications at specific positions can lead to significant therapeutic benefits.

The compound's stability under various conditions has also made it an attractive candidate for industrial applications. Its resistance to hydrolysis and oxidation allows for more efficient storage and handling during pharmaceutical manufacturing processes. This stability is particularly valuable when dealing with sensitive intermediates that require precise control over reaction conditions.

Furthermore, Ethyl 3-butoxy-2,2-difluoropropanoate has found applications beyond traditional pharmaceuticals. Its unique properties make it suitable for use as a solvent or additive in specialized chemical processes. For instance, it has been explored as a component in high-performance liquid chromatography (HPLC) mobile phases due to its ability to enhance resolution and improve peak shapes for complex mixtures.

The growing interest in sustainable chemistry has also influenced research on Ethyl 3-butoxy-2,2-difluoropropanoate. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward environmentally responsible chemical production and underscore the compound's adaptability to evolving industrial standards.

In conclusion, Ethyl 3-butoxy-2,2-difluoropropanoate (CAS No: 2138254-13-2) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics while also serving as a valuable tool in industrial processes. As research continues to uncover new possibilities for this molecule, its significance in advancing both academic knowledge and practical applications is likely to grow further.